Cas no 2034276-08-7 (1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea)

• Product Name: 1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea
• CAS No: 2034276-08-7
• MF: C₂₀H₂₅N₇O₂
• MW: 395.458203077316
• CID: 6424576
• PubChem ID: 121181841
• Update Time: 2025-11-06

1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea
• 1-(4-methoxyphenethyl)-3-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea
• AKOS032466160
• 2034276-08-7
• F6524-5441
• 1-[2-(4-methoxyphenyl)ethyl]-3-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}urea

• Inchi： 1S/C20H25N7O2/c1-29-16-6-4-15(5-7-16)10-11-21-20(28)22-14-19-24-23-17-8-9-18(25-27(17)19)26-12-2-3-13-26/h4-9H,2-3,10-14H2,1H3,(H2,21,22,28)
• InChI Key： VYLDYHZMVURSDX-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC(=CC=1)OC)NCC1=NN=C2C=CC(=NN21)N1CCCC1

Computed Properties

• Exact Mass: 395.20697307g/mol
• Monoisotopic Mass: 395.20697307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.7Ų

Additional information on 1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea

1-2-(4-Methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}urea: A Comprehensive Overview

The compound 1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}urea (CAS No. 2034276-08-7) is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of ureas, which are widely recognized for their versatility in medicinal chemistry. The structure of this compound is characterized by a urea backbone linked to a 4-methoxyphenethyl group and a substituted triazolopyridazine moiety. The presence of these functional groups suggests that this compound may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of urea derivatives in the development of novel therapeutic agents. Ureas are known for their ability to form hydrogen bonds, which makes them ideal candidates for targeting various biological macromolecules such as proteins and nucleic acids. The 4-methoxyphenethyl group in this compound adds an additional layer of complexity by introducing steric and electronic effects that could enhance its binding affinity to specific molecular targets. Furthermore, the pyrrolidinyl group attached to the triazolopyridazine ring is expected to contribute to the compound's bioavailability and stability within biological systems.

The triazolopyridazine ring system is a heterocyclic structure that has gained attention in recent years due to its potential as a scaffold for designing bioactive molecules. This ring system is known for its ability to undergo various chemical transformations, making it a versatile platform for drug design. The substitution pattern on the triazolopyridazine ring in this compound (specifically at position 6) introduces additional functional groups that could play a critical role in modulating its pharmacokinetic properties.

From a synthetic standpoint, the preparation of this compound involves a series of well-established organic reactions. The synthesis begins with the preparation of the urea backbone, followed by the introduction of the 4-methoxyphenethyl group and the triazolopyridazine moiety. The use of modern synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions has significantly streamlined the production process, making it more efficient and scalable.

Recent research has focused on evaluating the pharmacological activity of this compound. In vitro studies have demonstrated that it exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit kinases and proteases that are implicated in conditions such as cancer and neurodegenerative diseases. These findings underscore its potential as a lead molecule for drug development.

In addition to its enzymatic activity, this compound has also been evaluated for its ability to modulate cellular signaling pathways. Preclinical studies have revealed that it can interfere with key signaling cascades such as the MAPK/ERK pathway and the PI3K/AKT pathway. These pathways are central to various physiological processes, including cell proliferation, apoptosis, and inflammation. By modulating these pathways, this compound may offer therapeutic benefits in treating conditions characterized by dysregulated cellular signaling.

The bioavailability and metabolism of this compound have also been investigated extensively. Studies using animal models have shown that it exhibits moderate oral bioavailability, which is an important consideration for its potential use as an oral therapeutic agent. Furthermore, pharmacokinetic studies have revealed that it undergoes hepatic metabolism via cytochrome P450 enzymes, which is a common pathway for many drugs.

One area of ongoing research involves optimizing the safety profile of this compound. While initial toxicity studies have shown that it exhibits low acute toxicity at therapeutic doses, long-term safety studies are still required to fully assess its suitability as a drug candidate. Researchers are currently exploring strategies to minimize off-target effects while maintaining its therapeutic efficacy.

In conclusion, 1-2-(4-methoxyphenyl)ethyl-3-{6-(pyrrolidin-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}urea (CAS No. 2034276-08-7) represents a promising chemical entity with significant potential in drug discovery and development. Its unique structure combines functional groups that confer versatility in terms of binding affinity and pharmacokinetic properties. Recent research has highlighted its enzymatic activity and ability to modulate cellular signaling pathways, making it a valuable lead molecule for further exploration in preclinical and clinical settings.